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Compound of Interest

Compound Name: Vitamin B Complex

Cat. No.: B1173480

Introduction

The accurate quantification of B-group vitamins in food is crucial for nutritional labeling, quality
control, and dietary assessment. However, the complex nature of food matrices presents a
significant analytical challenge. B vitamins often exist in various forms (vitamers), which can be
bound to proteins, carbohydrates, or phosphorylated, making them inaccessible for direct
analysis.[1] Enzymatic hydrolysis is a critical sample preparation step that utilizes specific
enzymes to break down these complex matrices and liberate the free forms of the vitamins,
ensuring a more accurate and comprehensive measurement.[2][3] This document provides
detailed protocols and data for the application of enzymatic hydrolysis in the analysis of the
vitamin B complex in diverse food products.

General Experimental Workflow

The quantification of B vitamins post-hydrolysis typically follows a multi-step procedure, from
sample preparation to instrumental analysis. The general workflow involves an initial acid
extraction to solubilize the vitamins, followed by enzymatic treatment to release bound forms, a
clean-up step to remove interfering substances, and finally, quantification using
chromatographic or microbiological methods.
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General Workflow for B Vitamin Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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